Cas no 2171536-25-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid
• CAS No: 2171536-25-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6440546
• PubChem ID: 165574755
• Update Time: 2025-05-19

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid
• EN300-1539339
• 2171536-25-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]azetidine-3-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-2-3-12-22(23(28)27-13-16(14-27)24(29)30)26-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,16,21-22H,1,3,12-15H2,(H,26,31)(H,29,30)
• InChI Key： JPTFHFGAQBKYDE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC=C)C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid (CAS No. 2171536-25-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid (CAS No. 2171536-25-5) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine ring and Fmoc-protected amino acid moiety, plays a pivotal role in peptide synthesis and drug discovery. Researchers are increasingly focusing on its applications in bioconjugation, proteomics, and medicinal chemistry, aligning with the growing demand for innovative therapeutic agents.

The structural complexity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid makes it a versatile building block for solid-phase peptide synthesis (SPPS). Its Fmoc group ensures selective deprotection, a critical feature for modern peptide chemists. Recent studies highlight its utility in designing peptide-based vaccines and targeted drug delivery systems, addressing current challenges in oncology and autoimmune diseases. The compound's hex-5-enoyl side chain further enables click chemistry modifications, a trending topic in bioorthogonal chemistry.

From a synthetic perspective, CAS No. 2171536-25-5 exemplifies the convergence of green chemistry principles and high-efficiency coupling reagents. As sustainability gains traction in pharmaceutical manufacturing, researchers are optimizing its synthesis using catalyst-free methods and renewable solvents. This aligns with industry-wide efforts to reduce environmental impact while maintaining atom economy—a frequently searched term among synthetic chemists.

The compound's azetidine-3-carboxylic acid scaffold has drawn attention in fragment-based drug design (FBDD), particularly for modulating protein-protein interactions (PPIs). With the rise of AI-driven drug discovery, computational studies predict its potential as a privileged structure for GPCR-targeted therapies. These applications resonate with trending searches about next-generation drug candidates and computational chemistry tools.

Analytical characterization of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylazetidine-3-carboxylic acid typically involves advanced techniques like LC-MS and 2D NMR, reflecting the pharmaceutical industry's shift toward quality-by-design (QbD) approaches. The compound's stability under various pH conditions makes it suitable for formulation development, a hot topic in preclinical research forums.

In conclusion, CAS No. 2171536-25-5 represents a multifaceted tool for modern chemical biology. Its dual functionality as both a peptide precursor and a structural motif positions it at the intersection of multiple research frontiers—from biomaterials engineering to precision medicine. As the scientific community continues to explore its potential, this compound will undoubtedly contribute to solving some of healthcare's most pressing challenges.